2-[3-(4-Bromo-2-chlorophenoxy)propylsulfanyl]pyrimidine

• IUPAC Name: 2-[3-(4-bromo-2-chlorophenoxy)propylsulfanyl]pyrimidine
• InChI: InChI=1S/C13H12BrClN2OS/c14-10-3-4-12(11(15)9-10)18-7-2-8-19-13-16-5-1-6-17-13/h1,3-6,9H,2,7-8H2
• InChI Key: RAZWOHWUCUEAKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCCCOC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C13H12BrClN2OS
• Molecular Weight: 359.67 g/mol

Description

2-[3-(4-Bromo-2-chlorophenoxy)propylsulfanyl]pyrimidine is an organic compound with a complex structure that includes a pyrimidine ring, a bromo-chlorophenoxy group, and a propylsulfanyl linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(4-Bromo-2-chlorophenoxy)propylsulfanyl]pyrimidine typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 4-bromo-2-chlorophenol with 3-chloropropylsulfanyl pyrimidine under specific conditions to form the desired product. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[3-(4-Bromo-2-chlorophenoxy)propylsulfanyl]pyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The bromo and chloro groups can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines or thiols, often in the presence of a base.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrimidine derivatives, while oxidation and reduction can lead to different oxidation states of the compound.

Scientific Research Applications

2-[3-(4-Bromo-2-chlorophenoxy)propylsulfanyl]pyrimidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[3-(4-Bromo-2-chlorophenoxy)propylsulfanyl]pyrimidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-[3-(4-Bromo-2-chlorophenoxy)propyl]pyrimidine
• 2-[3-(4-Bromo-2-chlorophenoxy)propylthio]pyrimidine

Uniqueness

2-[3-(4-Bromo-2-chlorophenoxy)propylsulfanyl]pyrimidine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications, distinguishing it from other similar compounds.